Cas no 2308478-10-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid
• CAS No: 2308478-10-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6571646
• PubChem ID: 165802733
• Update Time: 2025-10-30

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid
• EN300-1476102
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]heptanoic acid
• 2308478-10-4

• Inchi： 1S/C27H34N2O6/c1-3-4-9-18(16-25(30)31)28-26(32)24(14-15-34-2)29-27(33)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24?/m0/s1
• InChI Key： RVDYJAJCXFKKKS-VEXWJQHLSA-N
• SMILES： O(C(NC(CCOC)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidoheptanoic acid

Compound CAS No. 2308478-10-4: (3S)-3-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido]heptanoic Acid

The compound with CAS No. 2308478-10-4, known as (3S)-3-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido]heptanoic acid, is a complex organic molecule with significant applications in the field of peptide synthesis and drug discovery. This compound is particularly notable for its role as a building block in the construction of bioactive molecules, leveraging its unique stereochemistry and functional groups to facilitate precise chemical transformations.

At its core, this compound features a heptanoic acid backbone, which serves as a versatile platform for further modifications. The S configuration at the third carbon introduces a chiral center, which is critical for determining the molecule's biological activity and selectivity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino terminus highlights its utility in peptide synthesis, where Fmoc is widely employed as a protecting group due to its stability under basic conditions and ease of removal under acidic conditions.

Recent advancements in chemical biology have underscored the importance of such compounds in the development of stereoselective synthesis methodologies. Researchers have demonstrated that the stereochemical integrity of this compound can be preserved during multi-step syntheses, making it an invaluable tool for constructing enantiomerically pure peptides and proteins. Furthermore, the incorporation of a methoxybutanamido group introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions, including amide bond formations and cross-coupling reactions.

In terms of therapeutic applications, this compound has shown promise in the design of bioconjugates and targeted drug delivery systems. Its ability to serve as a linker between biologically active molecules and targeting moieties has been leveraged in the creation of novel anticancer agents and vaccines. For instance, studies have highlighted its potential in enhancing the immunogenicity of peptide-based vaccines by stabilizing antigenic epitopes while minimizing off-target effects.

From an analytical standpoint, the structural complexity of this compound presents both challenges and opportunities for characterization. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming its stereochemistry and purity. These methods have also facilitated the exploration of its interaction with biological systems, providing insights into its pharmacokinetic properties and bioavailability.

In conclusion, CAS No. 2308478-10-4 represents a cutting-edge molecule at the intersection of organic chemistry and biotechnology. Its unique combination of functional groups and stereochemical features positions it as a key player in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of peptide-based therapeutic development for years to come.